
Application Notes and Protocols for H-DL-Phe-
OMe.HCl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-DL-Phe-OMe.HCl

Cat. No.: B554974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and use of H-DL-
Phe-OMe.HCl (DL-Phenylalanine methyl ester hydrochloride). Adherence to these protocols is

crucial to ensure personnel safety, maintain compound integrity, and achieve reliable

experimental outcomes.

Chemical and Physical Properties
H-DL-Phe-OMe.HCl is a hydrochloride salt of the methyl ester of DL-Phenylalanine, a non-

essential amino acid. It is often used as a precursor in the synthesis of peptides and other

pharmaceuticals.[1] Its methyl ester form can enhance bioavailability, making it a subject of

interest for dietary supplements aimed at improving mood and cognitive function.[1]

Table 1: Physical and Chemical Data for H-DL-Phe-OMe.HCl
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Property Value References

Synonyms

DL-Phe-OMe·HCl, Methyl 3-

phenyl-DL-alaninate

hydrochloride

[1][2]

CAS Number 5619-07-8 [1]

Molecular Formula C₁₀H₁₃NO₂·HCl [1]

Molecular Weight 215.68 g/mol [3]

Appearance White to off-white powder/solid [1][3]

Melting Point 157 - 160 °C [1][3]

Purity ≥ 99% (HPLC) [1]

Solubility
Soluble in Ethanol and

Methanol.
[4]

Handling and Personal Protective Equipment (PPE)
Safe handling of H-DL-Phe-OMe.HCl requires adherence to standard laboratory safety

practices and the use of appropriate personal protective equipment to minimize exposure.

2.1 Engineering Controls

When handling the solid form where dust may be generated, use a chemical fume hood or a

ventilated enclosure to keep airborne levels below exposure limits.[5]

Ensure an eyewash station and safety shower are readily accessible in the work area.[6]

2.2 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with this compound.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.

[3][6]
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Skin and Body Protection: A lab coat or other protective clothing should be worn.[3]

Respiratory Protection: If dust is generated, a dust respirator or a self-contained breathing

apparatus should be used to avoid inhalation.[5]

2.3 Hygiene Measures

Wash hands thoroughly after handling the compound, before eating, smoking, or using the

lavatory.[5]

Avoid breathing dust.[5]

Do not ingest or allow the compound to come into contact with skin and eyes.[7]

Storage Procedures
Proper storage is critical for maintaining the stability and purity of H-DL-Phe-OMe.HCl.

Temperature: Store in a tightly closed container in a refrigerator at a temperature between

0°C and 8°C.[1][8] Some suppliers recommend storage at or below 5°C.[5]

Container: Keep the container tightly sealed to prevent moisture absorption, as the

compound can be hygroscopic.[5][9]

Incompatibilities: Store away from strong oxidizing agents.[3][5]

Ventilation: Store in a dry and well-ventilated place.[2][7]

Experimental Protocols
4.1 Protocol for Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of H-DL-Phe-
OMe.HCl for use in experimental assays.

Materials:

H-DL-Phe-OMe.HCl powder
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Appropriate solvent (e.g., sterile deionized water, ethanol, or methanol)

Calibrated analytical balance

Volumetric flasks and pipettes

Vortex mixer or sonicator

Personal Protective Equipment (PPE)

Procedure:

Pre-weighing Preparation: Don all required PPE (lab coat, gloves, safety glasses). Ensure

the analytical balance is calibrated and located inside a chemical fume hood or ventilated

enclosure.

Weighing: Tare a suitable weigh boat on the analytical balance. Carefully weigh the desired

amount of H-DL-Phe-OMe.HCl powder.

Solubilization: Transfer the weighed powder into a volumetric flask of the desired volume.

Dissolving: Add a portion of the chosen solvent (e.g., ~70% of the final volume). Cap the

flask and mix thoroughly using a vortex mixer or sonicator until the solid is completely

dissolved.

Final Volume Adjustment: Once dissolved, add the solvent to the final volume mark on the

volumetric flask.

Homogenization: Invert the flask several times to ensure the solution is homogeneous.

Storage: Transfer the solution to a clearly labeled, sealed container. Store the stock solution

under appropriate conditions (typically refrigerated or frozen, protected from light) based on

the solvent used and experimental requirements.

Spill and Disposal Procedures
5.1 Spill Response
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Small Spills: For small spills of the solid material, use appropriate tools to carefully sweep or

scoop the material into a suitable waste disposal container.[5]

Large Spills: For larger spills, evacuate the area. Use a shovel to place the material into a

convenient waste disposal container.[5] Avoid generating dust. A self-contained breathing

apparatus should be used to avoid inhalation of the product.[5]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and

decontaminating solution.

5.2 Waste Disposal

Dispose of waste material in accordance with federal, state, and local environmental control

regulations.[5] Do not allow the product to enter drains.

Stability and Reactivity
Reactivity: The compound is stable under recommended storage conditions.[5]

Conditions to Avoid: Avoid heat, sources of ignition, and exposure to incompatible materials.

[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including oxides of carbon (CO, CO₂), nitrogen oxides (NOx),

and hydrogen chloride gas.[3][5]

Visualized Workflows
7.1 General Handling Workflow

The following diagram outlines the standard workflow for handling H-DL-Phe-OMe.HCl from

receipt to solution preparation.
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Preparation & Safety

Chemical Handling

Completion & Storage

1. Review SDS
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Proceed to handling
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6. Weigh Required Amount
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8. Store Stock Solution
(Refrigerated/Frozen)

Store solution

9. Return Solid Compound
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Return unused solid
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Dispose of Waste

Clean up

Click to download full resolution via product page

Workflow for handling H-DL-Phe-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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